Cas no 872710-76-4 (5-(Isopentenylaminomethyl)uridine)

• Product Name: 5-(Isopentenylaminomethyl)uridine
• CAS No: 872710-76-4
• MF: C₁₅H₂₃N₃O₆
• MW: 341.359624147415
• CID: 5730447
• Update Time: 2026-03-11

5-(Isopentenylaminomethyl)uridine Chemical and Physical Properties

Names and Identifiers

• 872710-76-4
• 5-(isopentenylaminomethyl)uridine
• 5-(Isopentenylaminomethyl)uridine

• Inchi： 1S/C15H23N3O6/c1-8(2)3-4-16-5-9-6-18(15(23)17-13(9)22)14-12(21)11(20)10(7-19)24-14/h6,10-12,14,16,19-21H,1,3-5,7H2,2H3,(H,17,22,23)
• InChI Key： HLBIEOQUEHEDCR-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(NC(C(CNCCC(=C)C)=C1)=O)=O)O)O

Computed Properties

• Exact Mass: 341.15868546g/mol
• Monoisotopic Mass: 341.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 131Ų

Additional information on 5-(Isopentenylaminomethyl)uridine

Comprehensive Overview of 5-(Isopentenylaminomethyl)uridine (CAS No. 872710-76-4): Properties, Applications, and Research Insights

5-(Isopentenylaminomethyl)uridine, with the CAS number 872710-76-4, is a modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as a modified uridine analog, plays a pivotal role in studies related to RNA modification, epigenetics, and drug development. Its unique structure, featuring an isopentenylaminomethyl side chain, enables it to interact with biological systems in ways that standard nucleosides cannot, making it a valuable tool for researchers.

The growing interest in RNA therapeutics and precision medicine has propelled the demand for specialized nucleosides like 5-(Isopentenylaminomethyl)uridine. Researchers are particularly intrigued by its potential to influence gene expression and cellular signaling pathways. In recent years, questions such as "How does 5-(Isopentenylaminomethyl)uridine affect RNA stability?" and "What are the applications of modified nucleosides in cancer research?" have become trending topics in scientific forums and search engines. This reflects the compound's relevance in cutting-edge biomedical studies.

From a chemical perspective, 5-(Isopentenylaminomethyl)uridine exhibits distinct properties due to its isopentenyl moiety. This modification enhances its lipophilicity, potentially improving its bioavailability compared to unmodified uridine. Such characteristics are critical for drug delivery systems and bioconjugation strategies. The compound's CAS registry number 872710-76-4 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications.

In the context of biotechnology applications, 5-(Isopentenylaminomethyl)uridine has shown promise in tRNA modification studies. Its ability to mimic naturally occurring modified nucleosides makes it indispensable for investigating translational regulation and protein synthesis. Recent publications have explored its role in mitochondrial function and cellular stress responses, aligning with the broader scientific focus on metabolic diseases and aging research.

The synthesis and characterization of CAS 872710-76-4 require specialized expertise in nucleoside chemistry. Advanced techniques such as NMR spectroscopy and mass spectrometry are typically employed to verify its purity and structural integrity. These analytical methods are frequently searched in conjunction with the compound's name, as evidenced by queries like "How to analyze 5-(Isopentenylaminomethyl)uridine purity?" and "Synthetic routes for modified uridine derivatives."

Looking ahead, the potential of 5-(Isopentenylaminomethyl)uridine extends to antiviral research and mRNA vaccine technology. With the global emphasis on pandemic preparedness, scientists are investigating how nucleoside modifications can enhance vaccine efficacy and therapeutic RNA stability. This positions CAS 872710-76-4 as a compound of strategic importance in both academic and industrial research settings.

For researchers sourcing this material, quality parameters such as HPLC purity, water content, and storage stability are frequently searched considerations. The compound's isopentenylaminomethyl group requires specific handling conditions to maintain its reactivity, making proper storage and handling protocols essential discussion points in research communities.

In conclusion, 5-(Isopentenylaminomethyl)uridine (872710-76-4) represents a fascinating intersection of chemical biology and therapeutic innovation. Its applications span from basic research to applied biotechnology, with particular relevance to today's focus on RNA-based therapies and personalized medicine. As scientific understanding of nucleoside modifications deepens, this compound will likely continue to play a significant role in advancing biomedical science.